4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(2,5-dimethoxyphenyl)butanamide

• Molecular Formula: C20H20ClN3O4
• Molecular Weight: 401.8 g/mol
• IUPAC Name: 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(2,5-dimethoxyphenyl)butanamide
• InChI: InChI=1S/C20H20ClN3O4/c1-26-15-10-11-17(27-2)16(12-15)22-18(25)4-3-5-19-23-20(24-28-19)13-6-8-14(21)9-7-13/h6-12H,3-5H2,1-2H3,(H,22,25)
• InChI Key: NFSQKAXFRXRZHE-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)OC)NC(=O)CCCC2=NC(=NO2)C3=CC=C(C=C3)Cl

Description

4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(2,5-dimethoxyphenyl)butanamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. It is a synthetic compound that belongs to the class of oxadiazoles and has been found to exhibit promising biological activities.

Mechanism of Action

The mechanism of action of 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(2,5-dimethoxyphenyl)butanamide is not fully understood. However, studies have suggested that it may act by inhibiting certain enzymes and receptors, leading to the modulation of various biological pathways.
Biochemical and Physiological Effects:
The compound has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of fungi, and reduce the replication of viruses. It has also been found to have neuroprotective effects and may improve cognitive function.

Advantages and Limitations for Lab Experiments

The compound has several advantages for lab experiments. It is easy to synthesize and purify, and its biological activity can be easily tested using various assays. However, its limitations include its low solubility in water and its potential toxicity, which may require the use of protective equipment during experiments.

Future Directions

There are several future directions for the research on 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(2,5-dimethoxyphenyl)butanamide. These include the development of more potent analogs, the exploration of its potential applications in the treatment of other diseases, and the elucidation of its mechanism of action. Additionally, further studies on its toxicity and pharmacokinetics are needed for its potential use in clinical settings.
In conclusion, 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(2,5-dimethoxyphenyl)butanamide is a synthetic compound that has shown promising biological activities and potential applications in various fields of scientific research. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions are important areas of research for advancing our understanding of this compound.

Synthesis Methods

The synthesis of 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(2,5-dimethoxyphenyl)butanamide involves a series of reactions that include the condensation of 4-chlorobenzohydrazide with ethyl acetoacetate, followed by cyclization with triphosgene and subsequent reaction with 2,5-dimethoxybenzaldehyde and 4-bromobutyric acid. The final product is obtained after purification and characterization.

Scientific Research Applications

The compound has been studied for its potential applications in various fields of scientific research. It has been found to exhibit antitumor activity, antifungal activity, and antiviral activity. It has also been found to have potential applications in the treatment of neurological disorders such as Alzheimer's disease and epilepsy.